Cas no 127481-98-5 (Quinoline, 2-(bromomethyl)-7-fluoro-)

• Product Name: Quinoline, 2-(bromomethyl)-7-fluoro-
• CAS No: 127481-98-5
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 1221465
• PubChem ID: 22416881
• Update Time: 2025-04-20

Quinoline, 2-(bromomethyl)-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(bromomethyl)-7-fluoro-
• 2-(Bromomethyl)-7-fluoroquinoline
• DB-163386
• YHUBQGZOSVRSJN-UHFFFAOYSA-N
• SCHEMBL1193428
• 127481-98-5
• 2-bromomethyl-7-fluoroquinoline

• Inchi： 1S/C10H7BrFN/c11-6-9-4-2-7-1-3-8(12)5-10(7)13-9/h1-5H,6H2
• InChI Key： YHUBQGZOSVRSJN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C2C=CC(=CC2=N1)F

Computed Properties

• Exact Mass: 238.97461
• Monoisotopic Mass: 238.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89